N-(2,3-dimethylphenyl)-2-((4-oxo-6-phenethyl-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[4-oxo-6-(2-phenylethyl)-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H28N4O2S/c1-17-7-6-10-21(18(17)2)26-23(30)16-32-25-27-22-12-14-29(15-20(22)24(31)28-25)13-11-19-8-4-3-5-9-19/h3-10H,11-16H2,1-2H3,(H,26,30)(H,27,28,31)
• InChI Key: QUDAIVBMFCCTPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC3=C(CN(CC3)CCC4=CC=CC=C4)C(=O)N2)C
• Molecular Formula: C25H28N4O2S
• Molecular Weight: 448.6 g/mol

Description

N-(2,3-dimethylphenyl)-2-((4-oxo-6-phenethyl-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H28N4O2S and its molecular weight is 448.59. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dimethylphenyl)-2-((4-oxo-6-phenethyl-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dimethylphenyl)-2-((4-oxo-6-phenethyl-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivatives and Structural Analysis

• A study by Banfield, Fallon, and Gatehouse (1987) explored heterocyclic derivatives similar to N-(2,3-dimethylphenyl)-2-((4-oxo-6-phenethyl-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)acetamide. They proposed structures for compounds derived from ketene action on related guanidine derivatives, providing insights into structural characteristics of these compounds Banfield, Fallon, & Gatehouse, 1987.

Synthesis of Thieno[2,3-d]pyrimidines

• Davoodnia, Rahimizadeh, Atapour-Mashhad, and Tavakoli-Hoseini (2009) investigated the synthesis of thieno[2,3-d]pyrimidines, a class of compounds related to the compound . Their research focused on reactions under microwave irradiation, which could be relevant for synthesizing similar compounds Davoodnia et al., 2009.

Pyridino[2,3-d]pyrimidin-4-one Derivatives

• Hassneen and Abdallah (2003) developed new routes to synthesize Pyridino[2,3-d]pyrimidin-4-one and related derivatives. This research highlights the methods for synthesizing complex pyrimidine derivatives, which could be applicable for synthesizing the compound Hassneen & Abdallah, 2003.

Antitumor Agents and Enzyme Inhibitors

• Gangjee, Lin, Kisliuk, and McGuire (2005) synthesized derivatives of pyrrolo[2,3-d]pyrimidines as antitumor agents and inhibitors of key enzymes. Their findings on the dual inhibitory activity against human enzymes and tumor cells could provide valuable insights into the therapeutic potential of similar compounds Gangjee et al., 2005.

Anticonvulsant Agents

• Severina, Skupa, Voloshchuk, and Georgiyants (2020) explored the synthesis and pharmacological evaluation of related compounds as anticonvulsant agents. This indicates the potential neurological applications of such compounds Severina et al., 2020.

Antimicrobial Activity

• Bondock, Rabie, Etman, and Fadda (2008) synthesized new heterocycles incorporating antipyrine moiety and evaluated their antimicrobial activity. This study suggests the potential use of similar compounds in antimicrobial applications Bondock et al., 2008.